Cas no 112776-37-1 (3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE)
112776-37-1 structure
Product Name:3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE
CAS No:112776-37-1
MF:C15H13NO2
MW:239.269223928452
CID:91400
PubChem ID:4151682
Update Time:2025-04-18
3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Chemical and Physical Properties
Names and Identifiers
-
- 3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE
- N-(3,4-METHYLENEDIOXYBENZYLIDENE)BENZYLAMINE
- N-Benzylidene-3,4-(methylenedioxy)benzylamine
- N-(1,3-benzodioxol-5-ylmethyl)-1-phenylmethanimine
- benzylidene-piperonyl-amine
- Benzyliden-piperonyl-amin
- FT-0752760
- 112776-37-1
- DTXSID70399973
- 130517-95-2
- AKOS003267135
- N-benzylidene-piperonylamine
-
- Inchi: 1S/C15H13NO2/c1-2-4-12(5-3-1)9-16-10-13-6-7-14-15(8-13)18-11-17-14/h1-9H,10-11H2/b16-9+
- InChI Key: CBKQJQYYKJOYPF-CXUHLZMHSA-N
- SMILES: O1COC2C=CC(C/N=C/C3C=CC=CC=3)=CC1=2
Computed Properties
- Exact Mass: 239.09500
- Monoisotopic Mass: 239.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 30.8Ų
Experimental Properties
- Color/Form: powder
- Density: g/cm3
- Melting Point: 69.5-70 °C(lit.)
- Boiling Point: 308.4°Cat760mmHg
- Flash Point: 140.3°C
- PSA: 30.82000
- LogP: 3.03440
- Solubility: Insoluble in water
3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Security Information
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 25-37/38-41-51/53
- Safety Instruction: S26
-
Hazardous Material Identification:
- Safety Term:S26-36/37/39-45-61
- Risk Phrases:R25
3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB204593-1 g |
3,4-Methylenedioxybenzylidinebenzylamine, 98%; . |
112776-37-1 | 98% | 1g |
€55.00 | 2022-06-11 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44534-1g |
N-Benzylidene-3,4-(methylenedioxy)benzylamine, 98+% |
112776-37-1 | 98+% | 1g |
¥817.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44534-5g |
N-Benzylidene-3,4-(methylenedioxy)benzylamine, 98+% |
112776-37-1 | 98+% | 5g |
¥3205.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 44534-25g |
N-Benzylidene-3,4-(methylenedioxy)benzylamine, 98+% |
112776-37-1 | 98+% | 25g |
¥12773.00 | 2023-02-25 |
3,4-METHYLENEDIOXYBENZYLIDINEBENZYLAMINE Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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